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Compound of Interest

Compound Name: (E)-3-Pentenoic acid

Cat. No.: B036468 Get Quote

This guide provides comprehensive safety and handling information for (E)-3-Pentenoic acid,

tailored for researchers, scientists, and professionals in drug development. Adherence to these

protocols is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
(E)-3-Pentenoic acid is a corrosive, combustible liquid that requires careful handling. The

following table summarizes its key physical and chemical properties.
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Property Value Source(s)

Molecular Formula C₅H₈O₂ [1]

Molecular Weight 100.12 g/mol [1]

CAS Number 1617-32-9 [1]

Appearance
Colorless to pale yellow clear

liquid (est.)
[2][3]

Boiling Point 186-194 °C at 760 mm Hg [2][3][4]

Flash Point 89.44 °C (193.00 °F) TCC [2][3]

Density 0.986 g/mL at 20 °C [4]

Solubility

Soluble in alcohol. Water

solubility estimated at

2.06e+004 mg/L at 25 °C.

[2][3]

Vapor Pressure 0.219 mmHg at 25 °C (est.) [2]

Hazard Identification and Classification
(E)-3-Pentenoic acid is classified as a hazardous substance. The GHS classification is

summarized below.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B/1C

H314: Causes severe skin

burns and eye damage.[1][5]

[6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[1][5]

Corrosive to Metals 1
H290: May be corrosive to

metals.[1]

Signal Word: Danger[1][6]
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Primary Hazards: Corrosive[1][6]

Experimental Protocols for Safe Handling
While specific experimental safety protocols for (E)-3-Pentenoic acid are not readily available

in the literature, the following methodologies are derived from best practices for handling

corrosive organic acids and should be strictly followed.[7][8][9]

Risk Assessment
A thorough risk assessment must be conducted before any experiment involving (E)-3-
Pentenoic acid.[1][10] This process should be documented and include:

Hazard Identification: Review the Safety Data Sheet (SDS) to understand the specific

hazards, including corrosivity, flammability, and potential for forming explosive mixtures with

air upon intense heating.[5]

Exposure Assessment: Evaluate the potential routes of exposure (inhalation, skin/eye

contact, ingestion) for the planned experimental procedure.

Control Measures: Determine the necessary engineering controls, administrative controls,

and personal protective equipment (PPE) to minimize exposure.[10]

Emergency Procedures: Establish clear procedures for spills, fires, and personnel exposure.

Engineering Controls
Fume Hood: All work with (E)-3-Pentenoic acid should be performed in a properly

functioning chemical fume hood to minimize inhalation of vapors.

Ventilation: Ensure adequate general laboratory ventilation.

Eyewash Stations and Safety Showers: These must be readily accessible and tested

regularly.[11]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling (E)-3-Pentenoic acid:
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Eye and Face Protection: Chemical splash goggles and a face shield are required.[11]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect gloves for

any signs of degradation or perforation before use.[8]

Lab Coat: A chemical-resistant lab coat or apron must be worn.

Footwear: Closed-toe shoes are required.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.[5]

Use only in a well-ventilated area, preferably a chemical fume hood.

Wash hands thoroughly after handling.[5]

When diluting, always add acid to water slowly, never the other way around.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

and strong reducing agents.[11]

Store in a dedicated corrosives cabinet. Avoid storing in metal cabinets due to the risk of

corrosion.[7]

Store locked up or in an area accessible only to authorized personnel.[5]

First Aid and Emergency Procedures
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First Aid Measures
Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. Immediately call a poison center or doctor.[5][12]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Immediately call a poison center or doctor.[5][12]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[5][12]

Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.

[5][12]

Spill and Leak Procedures
Small Spills: Absorb the spill with an inert, non-combustible absorbent material (e.g., sand,

earth). Collect the absorbed material and place it in a suitable, labeled container for disposal.

Large Spills: Evacuate the area. Contain the spill if possible. Notify emergency personnel.

Disposal Considerations
Dispose of (E)-3-Pentenoic acid and its containers in accordance with local, regional, and

national regulations. Do not dispose of it down the drain.[5]

Visualized Workflows
Risk Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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